Cas no 15258-55-6 (Benzaldehyde,2,3,4-trimethoxy-, oxime)
15258-55-6 structure
Product Name:Benzaldehyde,2,3,4-trimethoxy-, oxime
CAS No:15258-55-6
MF:C10H13NO4
MW:211.214523077011
CID:222557
PubChem ID:84855
Update Time:2025-04-19
Benzaldehyde,2,3,4-trimethoxy-, oxime Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2,3,4-trimethoxy-, oxime
- 2,3,4-TRIMETHOXYBENZALDEHYDE OXIME
- N-[(2,3,4-trimethoxyphenyl)methylidene]hydroxylamine
- 2,3,4-TRIMETHOXYBENZALDOXIME
- EINECS 239-298-4
- (NE)-N-[(2,3,4-trimethoxyphenyl)methylidene]hydroxylamine
- 15258-55-6
- Oprea1_860196
- AKOS017263867
- DTXSID50934548
-
- MDL: MFCD00016408
- Inchi: 1S/C10H13NO4/c1-13-8-5-4-7(6-11-12)9(14-2)10(8)15-3/h4-6,12H,1-3H3
- InChI Key: ZWGRTKBQWHZYFL-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=NO)=CC=C(C=1OC)OC
Computed Properties
- Exact Mass: 211.08400
- Monoisotopic Mass: 211.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.3A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.14
- Boiling Point: 321.5°Cat760mmHg
- Flash Point: 148.2°C
- Refractive Index: 1.494
- PSA: 60.28000
- LogP: 1.52050
Benzaldehyde,2,3,4-trimethoxy-, oxime Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
15258-55-6 (Benzaldehyde,2,3,4-trimethoxy-, oxime) Related Products
- 31874-34-7(2,4-Dimethoxybenzaldoxime)
- 34967-19-6(N-(2,5-dimethoxyphenyl)methylidenehydroxylamine)
- 51903-38-9((E)-N-(2,4,6-trimethoxyphenyl)methylidenehydroxylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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